S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate

• IUPAC Name: S-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl] benzenecarbothioate
• InChI: InChI=1S/C16H12F3NO2S/c17-16(18,19)12-7-4-8-13(9-12)20-14(21)10-23-15(22)11-5-2-1-3-6-11/h1-9H,10H2,(H,20,21)
• InChI Key: MJAOURQTBONHLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)SCC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H12F3NO2S
• Molecular Weight: 339.3 g/mol

Description

S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate, also known as TFB-TBOA, is a potent and selective inhibitor of excitatory amino acid transporters (EAATs). EAATs are responsible for the reuptake of glutamate, the primary excitatory neurotransmitter in the central nervous system, and are essential for maintaining proper synaptic function. TFB-TBOA has been widely used in scientific research to study the role of EAATs in various physiological and pathological conditions.

Mechanism of Action

S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate acts as a competitive inhibitor of EAATs, binding to the glutamate binding site and preventing the reuptake of glutamate. This results in an increase in extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to have both acute and chronic effects on glutamate levels and neuronal function. Acutely, this compound increases extracellular glutamate levels and can lead to neuronal damage. Chronically, this compound has been shown to induce changes in synaptic function and plasticity, which may have implications for learning and memory.

Advantages and Limitations for Lab Experiments

S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate is a potent and selective inhibitor of EAATs, making it a valuable tool for studying the role of these transporters in various physiological and pathological conditions. However, its potency and selectivity can also be a limitation, as it may lead to off-target effects and potential toxicity. Additionally, the acute effects of this compound on glutamate levels and neuronal function can make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate. These include:
1. Investigating the role of EAATs in various neurological disorders, such as epilepsy, stroke, and Alzheimer's disease.
2. Developing more selective inhibitors of EAATs to reduce off-target effects and potential toxicity.
3. Studying the chronic effects of this compound on synaptic function and plasticity to better understand its potential therapeutic applications.
4. Investigating the use of this compound in combination with other drugs to enhance its therapeutic effects and reduce potential toxicity.
In conclusion, this compound is a potent and selective inhibitor of EAATs that has been widely used in scientific research to study the role of these transporters in various physiological and pathological conditions. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well studied. There are several potential future directions for research involving this compound, including investigating its role in neurological disorders, developing more selective inhibitors, studying its chronic effects on synaptic function, and investigating its use in combination with other drugs.

Synthesis Methods

S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate is synthesized through a multi-step process involving the reaction of 4-nitrobenzene-1,2-diamine with trifluoromethylphenyl isothiocyanate to form the intermediate 4-nitro-N-(3-trifluoromethylphenyl)benzene-1,2-diamine. This intermediate is then reacted with ethyl 2-bromoacetate to form the final product, this compound.

Scientific Research Applications

S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate has been widely used in scientific research to study the role of EAATs in various physiological and pathological conditions. EAATs are involved in a variety of processes, including synaptic plasticity, learning and memory, and neuroprotection. This compound has been used to study the role of EAATs in these processes and to investigate potential therapeutic targets for various neurological disorders.